Cas no 158077-96-4 (5-(thiophen-3-yl)-1H-pyrazol-4-amine)

• Product Name: 5-(thiophen-3-yl)-1H-pyrazol-4-amine
• CAS No: 158077-96-4
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 6575858
• PubChem ID: 153390156
• Update Time: 2025-10-29

5-(thiophen-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-3-yl)-1H-pyrazol-4-amine
• 3-(3-Thienyl)-1H-pyrazol-4-amine
• DTXSID401302257
• SCHEMBL22234299
• 158077-96-4
• EN300-1835669

• Inchi： 1S/C7H7N3S/c8-6-3-9-10-7(6)5-1-2-11-4-5/h1-4H,8H2,(H,9,10)
• InChI Key： SQKBBWUDEICYFL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=C(C=NN1)N

Computed Properties

• Exact Mass: 165.03606841g/mol
• Monoisotopic Mass: 165.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.9Ų

Additional information on 5-(thiophen-3-yl)-1H-pyrazol-4-amine

5-(Thiophen-3-yl)-1H-pyrazol-4-amine (CAS No. 158077-96-4): A Versatile Heterocyclic Compound with Promising Applications

The chemical compound 5-(thiophen-3-yl)-1H-pyrazol-4-amine (CAS No. 158077-96-4) is an intriguing heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This thiophene-pyrazole hybrid structure combines the unique electronic properties of thiophene derivatives with the biological activity potential of pyrazole amines, making it a valuable scaffold for various applications.

From a structural perspective, 5-(thiophen-3-yl)-1H-pyrazol-4-amine features a thiophene ring connected to a pyrazole core at the 3-position, with an amine group at the 4-position of the pyrazole. This particular arrangement creates interesting electronic conjugation possibilities, which researchers are exploring for organic electronic materials and pharmaceutical intermediates.

In pharmaceutical research, compounds containing the pyrazole-amine structure have shown promise as potential kinase inhibitors, with applications in cancer research and inflammation treatment. The thiophene moiety in 5-(thiophen-3-yl)-1H-pyrazol-4-amine may enhance binding affinity to certain biological targets, making it particularly interesting for drug discovery programs focused on heterocyclic compounds.

The material science applications of CAS 158077-96-4 are equally compelling. Its conjugated system makes it a candidate for organic semiconductors and photovoltaic materials. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), where its electron-rich structure could improve charge transport properties.

Synthetic chemists have developed several routes to prepare 5-(thiophen-3-yl)-1H-pyrazol-4-amine, with most methods involving the condensation of thiophene-3-carboxaldehyde derivatives with hydrazine compounds. Recent advances in green chemistry approaches have focused on minimizing waste and improving atom economy in its synthesis, reflecting the growing demand for sustainable chemical production.

The compound's physicochemical properties make it suitable for various formulation approaches. Its moderate solubility in common organic solvents facilitates its use in medicinal chemistry applications, while its solid-state stability supports its potential in material science applications. Researchers are particularly interested in how the amine functional group can be further modified to create derivatives with tailored properties.

In the context of current research trends, 5-(thiophen-3-yl)-1H-pyrazol-4-amine aligns with several hot topics in chemistry. The search for new heterocyclic scaffolds for drug discovery continues to be a major focus, as does the development of organic electronic materials for next-generation devices. The compound's potential in these areas makes it a subject of ongoing investigation in academic and industrial laboratories worldwide.

From a commercial perspective, the availability of CAS 158077-96-4 from specialty chemical suppliers has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer the compound with high purity levels (>95%) suitable for research purposes, with custom synthesis options available for larger quantities or specific isotopic labeling requirements.

Safety considerations for handling 5-(thiophen-3-yl)-1H-pyrazol-4-amine follow standard laboratory protocols for heterocyclic amines. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this compound. Material safety data sheets (MSDS) should always be consulted before use.

The future research directions for 5-(thiophen-3-yl)-1H-pyrazol-4-amine appear promising. Current investigations focus on its potential as a pharmacophore in medicinal chemistry, its applications in functional materials, and its use as a building block for more complex molecular architectures. The compound's versatility ensures it will remain an important subject of study in multiple chemistry subdisciplines.

For researchers interested in working with 5-(thiophen-3-yl)-1H-pyrazol-4-amine, several key questions are frequently explored: What are the optimal synthetic routes? How can the compound be further functionalized? What are its electronic properties? These questions reflect the compound's multifaceted nature and the diverse applications being investigated.

In conclusion, 5-(thiophen-3-yl)-1H-pyrazol-4-amine (CAS No. 158077-96-4) represents an important class of heterocyclic compounds with significant potential across multiple scientific disciplines. Its unique combination of structural features continues to inspire research in both life sciences and materials science, making it a compound worth watching in the coming years as new applications emerge.